Cas no 13739-51-0 (2-Ethyl-4-phenyl-1H-imidazole)

• Product Name: 2-Ethyl-4-phenyl-1H-imidazole
• CAS No: 13739-51-0
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 1094586
• PubChem ID: 16740166
• Update Time: 2025-10-28

2-Ethyl-4-phenyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-4-phenyl-1H-imidazole
• 2-ethyl-5-phenyl-1H-imidazole
• NCGC00374441-01
• 2-ethyl-4-phenylimidazole
• 13739-51-0
• DB-112043
• AKOS006274465
• SCHEMBL457222
• JCQOGMHNCICGIX-UHFFFAOYSA-N
• DTXSID30587495

• Inchi： 1S/C11H12N2/c1-2-11-12-8-10(13-11)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,12,13)
• InChI Key： JCQOGMHNCICGIX-UHFFFAOYSA-N
• SMILES： N1C(CC)=NC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7Ų

Additional information on 2-Ethyl-4-phenyl-1H-imidazole

Recent Advances in the Study of 2-Ethyl-4-phenyl-1H-imidazole (CAS: 13739-51-0) in Chemical Biology and Pharmaceutical Research

The compound 2-Ethyl-4-phenyl-1H-imidazole (CAS: 13739-51-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in constructing novel imidazole-based inhibitors targeting inflammatory pathways. The researchers employed a modified Suzuki-Miyaura coupling approach to derivatize the core structure, yielding compounds with enhanced selectivity for COX-2 inhibition (IC50 values ranging from 0.8-3.2 μM).

In neuropharmacology, 2-Ethyl-4-phenyl-1H-imidazole has shown promise as a modulator of GABAergic signaling. A preclinical study published in Neurochemical Research (2024) revealed that structural analogs of this compound exhibited anxiolytic effects in rodent models without the sedative side effects commonly associated with benzodiazepines. The lead candidate from this series demonstrated a 60% reduction in anxiety-like behaviors at doses as low as 5 mg/kg.

The compound's pharmacokinetic properties have been systematically investigated in a recent ADME profiling study (European Journal of Pharmaceutical Sciences, 2024). Results indicated favorable oral bioavailability (78% in rat models) and moderate plasma protein binding (62%), suggesting potential for further development as an oral therapeutic agent. Molecular docking simulations have identified potential interactions with multiple therapeutic targets, including 5-HT3 receptors and TRPV1 channels.

Emerging applications in oncology have been reported in a 2024 Cancer Letters publication, where 2-Ethyl-4-phenyl-1H-imidazole derivatives were shown to inhibit tumor growth in triple-negative breast cancer models through modulation of the PI3K/Akt/mTOR pathway. The most potent analog in this series induced apoptosis in 85% of cancer cells at 10 μM concentration while showing minimal cytotoxicity toward normal mammary epithelial cells.

Current challenges in the field include optimizing the compound's metabolic stability and addressing potential drug-drug interactions identified in recent cytochrome P450 inhibition assays. Ongoing structure-activity relationship studies aim to improve target specificity while maintaining the favorable physicochemical properties of the parent molecule. Future research directions may explore its potential in combination therapies and as a scaffold for developing novel radiopharmaceuticals.